Cas no 54845-41-9 (1,3-Benzenedimethanol, 2-hydroxy-5-(1-methylethyl)-)
54845-41-9 structure
Product Name:1,3-Benzenedimethanol, 2-hydroxy-5-(1-methylethyl)-
CAS No:54845-41-9
MF:C11H16O3
MW:196.242943763733
CID:353530
PubChem ID:533648
Update Time:2025-04-19
1,3-Benzenedimethanol, 2-hydroxy-5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedimethanol, 2-hydroxy-5-(1-methylethyl)-
- 2,6-Bis(hydroxymethyl)-4-isopropylphenol
- 2,6-bis(hydroxymethyl)-4-propan-2-ylphenol
- DTXSID60336413
- 2,6-dihydroxymethyl-4-isopropylphenol
- SCHEMBL4455166
- JOOOXGGAHUBKTL-UHFFFAOYSA-N
- Phenol, 2,6-bis(hydroxymethyl)-4-isopropyl-
- 54845-41-9
- 2,6-Bis-hydroxymethyl-4-isopropylphenol
-
- Inchi: 1S/C11H16O3/c1-7(2)8-3-9(5-12)11(14)10(4-8)6-13/h3-4,7,12-14H,5-6H2,1-2H3
- InChI Key: JOOOXGGAHUBKTL-UHFFFAOYSA-N
- SMILES: OC1C(CO)=CC(=CC=1CO)C(C)C
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- PSA: 60.69
1,3-Benzenedimethanol, 2-hydroxy-5-(1-methylethyl)- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
54845-41-9 (1,3-Benzenedimethanol, 2-hydroxy-5-(1-methylethyl)-) Related Products
- 88-26-6(3,5-Di-tert-butyl-4-hydroxybenzyl alcohol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent